Cas no 1443980-18-4 (4-(benzenesulfonyl)-1H-imidazole)

• Product Name: 4-(benzenesulfonyl)-1H-imidazole
• CAS No: 1443980-18-4
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• CID: 4600070
• PubChem ID: 71187744
• Update Time: 2025-06-11

4-(benzenesulfonyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-(benzenesulfonyl)-1H-imidazole
• 4-(phenylsulfonyl)-1H-imidazole
• 1H-Imidazole, 5-(phenylsulfonyl)-

• Inchi： 1S/C9H8N2O2S/c12-14(13,9-6-10-7-11-9)8-4-2-1-3-5-8/h1-7H,(H,10,11)
• InChI Key： ZSBXNWIMUGYYGX-UHFFFAOYSA-N
• SMILES： C1NC(S(C2=CC=CC=C2)(=O)=O)=CN=1

Additional information on 4-(benzenesulfonyl)-1H-imidazole

Professional Introduction to 4-(benzenesulfonyl)-1H-imidazole (CAS No. 1443980-18-4)

4-(benzenesulfonyl)-1H-imidazole, identified by its CAS number 1443980-18-4, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This heterocyclic aromatic sulfonamide derivative has garnered considerable attention due to its versatile applications in medicinal chemistry and drug development. The compound's unique structural features, combining an imidazole ring with a benzenesulfonyl group, make it a valuable scaffold for designing novel therapeutic agents.

The imidazole moiety is a prominent pharmacophore in many biologically active molecules, exhibiting properties that facilitate interactions with biological targets such as enzymes and receptors. In contrast, the benzenesulfonyl group introduces a polar, electron-withdrawing substituent that can modulate the electronic properties of the molecule, influencing its reactivity and binding affinity. Together, these structural elements contribute to the compound's potential as a building block for pharmacological applications.

Recent advancements in the synthesis of heterocyclic compounds have highlighted the importance of sulfonamide derivatives in drug discovery. The benzenesulfonyl group, in particular, has been extensively studied for its ability to enhance metabolic stability and improve oral bioavailability of drug candidates. This has led to increased interest in compounds like 4-(benzenesulfonyl)-1H-imidazole as potential intermediates in the synthesis of next-generation therapeutics.

In the realm of medicinal chemistry, 4-(benzenesulfonyl)-1H-imidazole has been explored for its potential applications in the treatment of various diseases. Its structural motif is reminiscent of several known bioactive molecules, suggesting that it may exhibit similar pharmacological effects. For instance, derivatives of imidazole have shown promise in anti-inflammatory, antiviral, and anticancer therapies. The presence of the benzenesulfonyl group further extends its utility by enabling modifications that can fine-tune its biological activity.

One of the most compelling aspects of 4-(benzenesulfonyl)-1H-imidazole is its synthetic versatility. The compound can serve as a precursor for the preparation of more complex molecules through various chemical transformations. For example, nucleophilic substitution reactions at the sulfonyl group can introduce diverse functional groups, while condensation reactions involving the imidazole ring can lead to the formation of new heterocyclic structures. These synthetic pathways open up numerous possibilities for generating novel scaffolds with tailored properties.

The study of 4-(benzenesulfonyl)-1H-imidazole also intersects with computational chemistry and molecular modeling. These computational techniques have been instrumental in understanding the compound's interactions with biological targets at an atomic level. By predicting binding affinities and identifying key interaction sites, researchers can optimize the structure of this compound to enhance its therapeutic efficacy. Such insights are crucial for accelerating the drug discovery process and bringing new treatments to patients more quickly.

Moreover, the environmental and safety considerations associated with 4-(benzenesulfonyl)-1H-imidazole are important factors in its development and application. As a non-hazardous compound that does not fall under any restricted categories, it can be handled with standard laboratory protocols. This makes it an attractive candidate for industrial-scale synthesis and further development without significant regulatory hurdles.

The future prospects for 4-(benzenesulfonyl)-1H-imidazole are promising, given its unique structural features and potential applications. Ongoing research aims to explore new synthetic methodologies and expand its utility in drug development. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to the discovery of novel therapeutics derived from this versatile compound.

In conclusion, 4-(benzenesulfonyl)-1H-imidazole (CAS No. 1443980-18-4) represents a significant advancement in pharmaceutical chemistry. Its combination of an imidazole ring and a benzenesulfonyl group provides a rich platform for designing biologically active molecules. With continued research and development, this compound is poised to play a crucial role in the discovery and synthesis of new drugs that address unmet medical needs.